Cas no 1000526-58-8 ([3-fluoro-2-(trifluoromethyl)phenyl]acetonitrile)

[3-fluoro-2-(trifluoromethyl)phenyl]acetonitrile structure
1000526-58-8 structure
Product Name:[3-fluoro-2-(trifluoromethyl)phenyl]acetonitrile
CAS No:1000526-58-8
MF:C9H5F4N
MW:203.13631606102
MDL:MFCD09832250
CID:1124805
PubChem ID:20112158
Update Time:2025-08-04

[3-fluoro-2-(trifluoromethyl)phenyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

    • [3-Fluoro-2-(trifluoromethyl)phenyl]acetonitrile
    • 3-Fluoro-2-(trifluoromethyl)phenylacetonitrile
    • 1000526-58-8
    • 2-[3-fluoro-2-(trifluoromethyl)phenyl]acetonitrile
    • AKOS015956554
    • JS-4540
    • 2-(3-Fluoro-2-(trifluoromethyl)phenyl)acetonitrile
    • CS-0439529
    • MFCD09832250
    • [3-fluoro-2-(trifluoromethyl)phenyl]acetonitrile
    • MDL: MFCD09832250
    • Inchi: 1S/C9H5F4N/c10-7-3-1-2-6(4-5-14)8(7)9(11,12)13/h1-3H,4H2
    • InChI Key: UADIGAUUNBZPDF-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(CC#N)=C1C(F)(F)F

Computed Properties

  • Exact Mass: 203.03581181g/mol
  • Monoisotopic Mass: 203.03581181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 23.8Ų

[3-fluoro-2-(trifluoromethyl)phenyl]acetonitrile Pricemore >>

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abcr
AB264188-1 g
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abcr
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abcr
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abcr
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